Cas no 914675-00-6 (2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-
• CAS No: 914675-00-6
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 787540
• PubChem ID: 71428917
• Update Time: 2025-04-19

2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-pyridinyl)-6-(3,4,5-trimethoxyphenyl)-
• 4-pyridin-4-yl-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• 914675-00-6
• 4-(Pyridin-4-yl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• DTXSID50847629

• Inchi： 1S/C18H18N4O3/c1-23-15-8-12(9-16(24-2)17(15)25-3)14-10-13(21-18(19)22-14)11-4-6-20-7-5-11/h4-10H,1-3H3,(H2,19,21,22)
• InChI Key： HGGHESUOOGTGCH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C=C(C2C=CN=CC=2)N=C(N)N=1)OC)OC

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų